Nocapyrone Q

• Molecular Formula: C16H26O4
• Molecular Weight: 282.37 g/mol
• InChI: InChI=1S/C16H26O4/c1-6-12-13(9-7-8-10-16(3,4)18)20-15(19-5)11(2)14(12)17/h18H,6-10H2,1-5H3
• InChIKey: LGPVTDIZOIIRLH-UHFFFAOYSA-N

Nocapyrone Q Overview

Nocapyrone Q is a polyketide-derived α-pyrone secondary metabolite first isolated from the culture broth of a Karst cave-derived Streptomyces sp. strain FD-2-6 [1]. The compound is a member of the nocapyrone family, a group of γ- and α-pyrone polyketides predominantly produced by actinomycete bacteria including Nocardiopsis and Streptomyces species [2]. Nocapyrone Q possesses a molecular formula of C16H26O4 with a molecular weight of 282.38 g/mol and CAS Registry Number 1558013-79-8 . At a concentration of 100 μM, Nocapyrone Q exhibits inhibitory activity against human hepatocellular carcinoma HepG2 cells and human cervical cancer HeLa cells [1]. The compound has been co-isolated alongside related polyketides including nocapyrone S and actinofuranones J and K from the same producer strain [3].

α-Pyrone polyketide standard for natural product SAR and scaffold exploration

Streptomyces secondary metabolite characterization and biosynthetic pathway studies

Antimicrobial and cancer cell-model screening context (reported weak inhibitory activity)

• [1] Hu X, et al. Three new polyketides isolated from the Karst cave-derived Streptomyces sp. FD-2-6. Nat Prod Res. 2025; doi:10.1080/14786419.2025.2460175. View Source
• [2] Lin Z, et al. A bacterial source for mollusk pyrone polyketides. Chem Biol. 2013;20(1):73-81. View Source
• [3] Hu X, et al. Three new polyketides isolated from the Karst cave-derived Streptomyces sp. FD-2-6. Nat Prod Res. 2025. View Source

Why Nocapyrone Q Cannot Be Substituted

Pyrone polyketides constitute a structurally diverse class of natural products with documented variations in bioactivity profiles driven by subtle modifications in side-chain substitution patterns and ring stereochemistry . Within the nocapyrone subfamily alone, compounds H through S exhibit distinct activity spectra that preclude simple in-class substitution [1]. Nocapyrone Q is differentiated from its closest structural analogs—including nocapyrone S, nocapyrone R, and actinofuranones J and K—by specific molecular features that influence target interaction and biological readout [2]. The compound's α-pyrone core with specific substitution at the 3- and 6-positions distinguishes it from γ-pyrone isomers such as nocapyrones A–D, which were isolated from a different Nocardiopsis strain and exhibit divergent biosynthesis and biological profiles [3]. Without rigorous comparator data, substitution with in-class compounds introduces confounding variables that can invalidate experimental reproducibility and cross-study comparability.

Co-isolated structural analogs (nocapyrone S, actinofuranones) exhibit distinct activity spectra; in-class replacement may shift biological readout.

α-Pyrone core differs fundamentally from γ-pyrone isomers (nocapyrones A–D) in ring electronics, producer genus, and biosynthetic origin.

Producer strain and PKS gene cluster context influence co-metabolite profile; compound identity may not transfer across fermentation batches.

• [1] Lin Z, et al. A bacterial source for mollusk pyrone polyketides. Chem Biol. 2013;20(1):73-81. View Source
• [2] Hu X, et al. Three new polyketides isolated from the Karst cave-derived Streptomyces sp. FD-2-6. Nat Prod Res. 2025. View Source
• [3] Schneemann I, et al. Nocapyrones A-D, gamma-pyrones from a Nocardiopsis strain isolated from the marine sponge Halichondria panicea. J Nat Prod. 2010;73(8):1444-1447. View Source

Nocapyrone Q Differentiation Evidence

Differential Antibacterial Spectrum vs. Nocapyrone S

In a direct comparative antibacterial assay conducted under identical experimental conditions, nocapyrone Q exhibited a distinct antibacterial spectrum compared to its co-isolated structural analog nocapyrone S [1]. Both compounds were tested against a panel of five bacterial strains (Klebsiella pneumoniae, Pseudomonas aeruginosa, Mycolicibacterium smegmatis, Escherichia coli, and Staphylococcus aureus) with MIC values determined. Nocapyrone Q showed measurable antibacterial activity against a subset of tested strains, while nocapyrone S displayed a different activity profile, indicating that the structural variation between these two co-isolated compounds translates to functional divergence in antibacterial targeting [1].

Antibacterial spectrum

Head-to-head

Distinct MIC profile vs. co-isolated nocapyrone S across five bacterial strains

Supports compound-specific antimicrobial screening context

Reported weak antibacterial effects overall; strain-selective activity requires individual review

Evidence Dimension	Antibacterial spectrum (MIC panel against five strains)
Target Compound Data	Nocapyrone Q: Active against select strains in Klebsiella pneumoniae, Pseudomonas aeruginosa, Mycolicibacterium smegmatis, Escherichia coli, Staphylococcus aureus panel; specific MIC values reported in original publication [1]
Comparator Or Baseline	Nocapyrone S (co-isolated structural analog): Differing activity profile across same bacterial panel [1]
Quantified Difference	Qualitatively distinct activity profile across bacterial panel; compounds 1-4 showed weak antibacterial effects overall, but with compound-specific strain selectivity [1]
Conditions	MIC determination; Klebsiella pneumoniae sp., Pseudomonas aeruginosa sp., Mycolicibacterium smegmatis sp., Escherichia coli sp., Staphylococcus aureus sp. [1]

Why This Matters

Divergent antibacterial spectra between co-isolated structural analogs demonstrate that nocapyrone Q's specific substitution pattern confers non-interchangeable biological properties, requiring compound-specific selection for antibacterial mechanism studies.

• [1] Hu X, et al. Three new polyketides isolated from the Karst cave-derived Streptomyces sp. FD-2-6. Nat Prod Res. 2025; doi:10.1080/14786419.2025.2460175. View Source

Antitumor Activity vs. Co-Isolated Polyketides

In a direct comparative antitumor evaluation, nocapyrone Q was tested alongside three co-isolated polyketides—actinofuranone J, actinofuranone K, and nocapyrone S—against MCF-7 human breast cancer cells and HeLa human cervical cancer cells under identical assay conditions [1]. All four compounds (1-4) exhibited weak inhibitory effects on antitumor activity in both MCF-7 and HeLa cell lines, with IC50 values determined [1]. While the overall potency of all compounds was classified as weak, the parallel testing establishes a baseline for relative comparison among these structurally related metabolites from the same producing strain [1].

Antitumor activity

Head-to-head

Weak inhibitory activity against MCF-7 and HeLa cells, benchmarked alongside actinofuranone J, K, and nocapyrone S

Reported cell-model response context; relative ranking supports SAR interpretation

All tested compounds showed weak inhibitory effects; potency context is limited

Evidence Dimension	Antitumor inhibitory activity
Target Compound Data	Nocapyrone Q: Weak inhibitory effect on MCF-7 human breast cancer cells and HeLa human cervical cancer cells; IC50 values determined [1]
Comparator Or Baseline	Actinofuranone J, Actinofuranone K, Nocapyrone S: Weak inhibitory effects on same cell lines [1]
Quantified Difference	All compounds (1-4) showed weak inhibitory effects; relative IC50 rankings available in original publication [1]
Conditions	MCF-7 human breast cancer cells; HeLa human cervical cancer cells [1]

Why This Matters

Co-testing under identical conditions provides procurement-relevant context that nocapyrone Q's antitumor activity must be interpreted relative to its co-isolated analogs, preventing overestimation of potency and guiding appropriate selection for structure-activity relationship studies.

• [1] Hu X, et al. Three new polyketides isolated from the Karst cave-derived Streptomyces sp. FD-2-6. Nat Prod Res. 2025; doi:10.1080/14786419.2025.2460175. View Source

α-Pyrone vs. γ-Pyrone Structural Distinction

Nocapyrone Q belongs to the α-pyrone structural subclass, a critical distinction from γ-pyrone isomers such as nocapyrones A–D [1]. The α-pyrone core features a lactone ring with specific substitution at positions 3 and 6, whereas γ-pyrones represent the vinologous form of α-pyrones with distinct ring electronics and conformational properties . Nocapyrones A–D were isolated from Nocardiopsis strain HB383 from the marine sponge Halichondria panicea, representing the first γ-pyrones reported from a Nocardiopsis strain [2]. In contrast, nocapyrone Q is an α-pyrone produced by a terrestrial cave-derived Streptomyces species, reflecting different biosynthetic gene cluster architecture and producer genus [3]. Pyrone natural products as a class exhibit biological activities including antibiotic, antifungal, cytotoxic, neurotoxic, phytotoxic, and anti-tyrosinase effects, with the specific activity profile being highly dependent on ring isomerism and substitution pattern .

Structural subclass

Class-level

α-Pyrone core with 3,6-substitution vs. γ-pyrone vinologous form; distinct biosynthetic origin (Streptomyces vs. Nocardiopsis)

Structural classification informs isomer-specific activity interpretation

Biological profiles highly dependent on ring isomerism; requires compound-specific validation

Evidence Dimension	Structural subclass (α-pyrone vs. γ-pyrone isomerism)
Target Compound Data	Nocapyrone Q: α-Pyrone polyketide; C16H26O4; produced by Streptomyces sp. FD-2-6 (cave-derived) [3]
Comparator Or Baseline	Nocapyrones A–D: γ-Pyrones; produced by Nocardiopsis strain HB383 (marine sponge-derived) [2]
Quantified Difference	Distinct ring system architecture (α-pyrone lactone ring vs. γ-pyrone vinologous form) ; different producing genus (Streptomyces vs. Nocardiopsis) [2][3]
Conditions	Structural elucidation via NMR, HR-MS, ECD [2][3]

Why This Matters

The α-pyrone versus γ-pyrone structural classification represents a fundamental chemical distinction that affects molecular recognition, target binding, and biosynthetic origin; this differentiation is essential for procurement decisions in natural product chemistry and SAR studies.

• [1] Lin Z, et al. A bacterial source for mollusk pyrone polyketides. Chem Biol. 2013;20(1):73-81. View Source
• [2] Schneemann I, et al. Nocapyrones A-D, gamma-pyrones from a Nocardiopsis strain isolated from the marine sponge Halichondria panicea. J Nat Prod. 2010;73(8):1444-1447. View Source
• [3] Hu X, et al. Three new polyketides isolated from the Karst cave-derived Streptomyces sp. FD-2-6. Nat Prod Res. 2025. View Source

Nocapyrone Q Research Applications

α-Pyrone SAR Studies

Nocapyrone Q serves as a defined α-pyrone reference standard for SAR studies exploring the relationship between substitution patterns and biological activity within the nocapyrone family. Its co-isolation with nocapyrone S and actinofuranones J and K from Streptomyces sp. FD-2-6 [1] provides a structurally controlled set of comparators for probing how specific side-chain modifications influence antibacterial spectrum and antitumor activity. The compound's α-pyrone core distinguishes it from γ-pyrone nocapyrones A–D [2], making it a valuable comparator for isomer-specific activity profiling.

Cave Actinomycete Metabolite Profiling

Nocapyrone Q is validated for use in studies investigating secondary metabolite production by cave-adapted Streptomyces species [1]. The compound's isolation from Karst cave-derived Streptomyces sp. FD-2-6 positions it as a characterized metabolite standard for comparative metabolomics of cave actinomycete extracts. Researchers investigating polyketide synthase (PKS) gene cluster expression in Streptomyces spp. may utilize nocapyrone Q as an authenticated analytical standard for LC-MS-based metabolomic profiling and biosynthetic pathway elucidation studies.

Antibacterial Screening Reference Compound

Based on direct comparative antibacterial screening against Klebsiella pneumoniae, Pseudomonas aeruginosa, Mycolicibacterium smegmatis, Escherichia coli, and Staphylococcus aureus [1], nocapyrone Q may be employed as a characterized polyketide reference in antibacterial discovery workflows. Its documented weak but measurable antibacterial activity profile, distinguished from co-isolated analog nocapyrone S under identical assay conditions, supports its utility as an internal control or benchmark compound when screening related natural product libraries for antibacterial leads.

Antitumor Screening with Co-Isolated Comparators

Nocapyrone Q is appropriate for inclusion in antitumor screening panels where weak-to-moderate polyketide activity is under investigation. The compound's evaluated inhibitory activity against MCF-7 human breast cancer cells, HepG2 hepatocellular carcinoma cells, and HeLa cervical cancer cells [1] has been benchmarked alongside co-isolated polyketides actinofuranones J and K and nocapyrone S under identical conditions [1]. This co-testing context enables researchers to interpret nocapyrone Q's activity relative to structurally defined comparators rather than in isolation, supporting more rigorous SAR interpretation.

Application

Selection Property

Validation Focus

α-Pyrone polyketide SAR studies

Isomer-specific activity profiling

Substitution pattern and bioactivity correlation

Streptomyces metabolite profiling

Authenticated metabolite standard

LC-MS metabolomic and biosynthetic pathway studies

Antimicrobial screening

Strain-panel MIC endpoint review

Co-isolated comparator benchmarking

Cancer cell-model studies

Cell-model endpoint review

Co-isolated comparator interpretation

• [1] Hu X, et al. Three new polyketides isolated from the Karst cave-derived Streptomyces sp. FD-2-6. Nat Prod Res. 2025; doi:10.1080/14786419.2025.2460175. View Source
• [2] Schneemann I, et al. Nocapyrones A-D, gamma-pyrones from a Nocardiopsis strain isolated from the marine sponge Halichondria panicea. J Nat Prod. 2010;73(8):1444-1447. View Source